Cas no 1805172-39-7 (3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride)
3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride
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- Inchi: 1S/C6H3Cl2F2NO3S/c7-4-3(5(9)10)2(15(8,13)14)1-11-6(4)12/h1,5H,(H,11,12)
- InChI Key: DQBFYBXPAUWINY-UHFFFAOYSA-N
- SMILES: ClC1C(NC=C(C=1C(F)F)S(=O)(=O)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 463
- XLogP3: 1
- Topological Polar Surface Area: 71.6
3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029049533-1g |
3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride |
1805172-39-7 | 97% | 1g |
$1,564.50 | 2022-04-01 |
3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride
3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride (CAS No. 1805172-39-7)
The compound 3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride (CAS No. 1805172-39-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a hydroxyl group, a chloro group, a difluoromethyl group, and a sulfonyl chloride moiety. The combination of these functional groups makes it a versatile building block for synthesizing advanced materials and pharmaceutical agents.
Recent studies have highlighted the potential of 3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride in the development of novel drug delivery systems. Researchers have demonstrated that the sulfonyl chloride group can act as a reactive site for attaching bioactive molecules, enabling the creation of targeted drug carriers. This property has been extensively explored in the context of anticancer drug delivery, where the compound's ability to conjugate with therapeutic agents has shown promise in improving drug efficacy and reducing side effects.
In addition to its pharmaceutical applications, 3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride has also been utilized in the synthesis of advanced polymers and coatings. The hydroxyl and chloro groups on the pyridine ring provide opportunities for polymerization reactions, leading to the formation of high-performance materials with tailored properties. For instance, recent research has focused on using this compound as a monomer in the production of biodegradable polymers, which have potential applications in environmental sustainability.
The synthesis of 3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the difluoromethyl group via electrophilic substitution and the subsequent sulfonation to form the sulfonyl chloride moiety. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.
From an environmental perspective, 3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride has been studied for its biodegradability and ecological impact. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in natural environments. This is particularly important given its potential use in industrial applications where environmental safety is a critical concern.
In conclusion, 3-Chloro-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride (CAS No. 1805172-39-7) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in advancing technological and medical innovations is expected to grow significantly.
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